Cas no 1522580-54-6 (2-(2,3-Dihydro-1-benzofuran-3-yl)ethanimidamide)

• Product Name: 2-(2,3-Dihydro-1-benzofuran-3-yl)ethanimidamide
• CAS No: 1522580-54-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5711717
• PubChem ID: 79229306
• Update Time: 2025-10-31

2-(2,3-Dihydro-1-benzofuran-3-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• EN300-194577
• AKOS017781297
• 2-(2,3-dihydro-1-benzofuran-3-yl)ethanimidamide
• 1522580-54-6
• 3-Benzofuranethanimidamide, 2,3-dihydro-
• 2-(2,3-Dihydro-1-benzofuran-3-yl)ethanimidamide

• Inchi： 1S/C10H12N2O/c11-10(12)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,7H,5-6H2,(H3,11,12)
• InChI Key： QFFIUFDGKWRMAG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(=N)N)C1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 293.3±33.0 °C(Predicted)
• pka: 12.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2-(2,3-Dihydro-1-benzofuran-3-yl)ethanimidamide

2-(2,3-Dihydro-1-benzofuran-3-yl)ethanimidamide: A Comprehensive Overview

2-(2,3-Dihydro-1-benzofuran-3-yl)ethanimidamide, identified by the CAS Registry Number 1522580-54-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidamides, which are known for their diverse applications in drug discovery and materials science. The structure of this molecule combines a benzofuran moiety with an imidamide functional group, making it a unique candidate for exploring novel chemical reactivity and biological activity.

The benzofuran ring system in 2-(2,3-dihydro-1-benzofuran-3-yl)ethanimidamide contributes to its aromaticity and potential for conjugation, which are critical properties in determining its chemical behavior. The imidamide group, on the other hand, introduces hydrogen bonding capabilities and potential sites for electrophilic substitution. These features make the compound a promising candidate for studying interactions within biological systems.

Recent studies have highlighted the importance of benzofuran-containing compounds in medicinal chemistry. For instance, researchers have reported that such structures can exhibit significant antioxidant and anti-inflammatory properties. In the case of 1522580-54-6, preliminary in vitro assays have suggested potential anti-tumor activity, particularly against certain cancer cell lines. These findings underscore the need for further investigation into the compound's mechanism of action and its suitability as a lead molecule in drug development.

The synthesis of 2-(2,3-dihydro-1-benzofuran-3-yl)ethanimidamide involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by coupling reactions to introduce the imidamide functionality. The optimization of these steps has been a focus of recent research, with chemists exploring more efficient and environmentally friendly synthetic routes. For example, microwave-assisted synthesis has been proposed as a viable method to enhance reaction yields and reduce production time.

In terms of pharmacokinetics, early studies indicate that 1522580-54-6 exhibits moderate solubility in aqueous solutions, which is a critical factor for its bioavailability. However, further research is required to assess its stability under physiological conditions and its ability to cross cellular membranes. These parameters will be essential in determining whether the compound can progress to preclinical testing phases.

The environmental impact of 2-(2,3-dihydro-1-benzofuran-3-yl)ethanimidamide is another area of growing interest. As concerns about chemical pollution increase, understanding the degradation pathways and toxicity profiles of such compounds becomes paramount. Initial biodegradation studies suggest that the compound may undergo microbial transformation under specific conditions; however, more comprehensive assessments are needed to evaluate its long-term environmental effects.

In conclusion, 1522580-54-6, or 2-(2,3-dihydro-1-benzofuran-3-yl)ethanimidamide, represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure offers opportunities for exploring new chemical reactions and biological activities. While significant progress has been made in understanding its properties, further research is necessary to unlock its full potential as a therapeutic agent or advanced material.